Cas no 1146957-01-8 (1,1-dioxo-isothiazolidine-3-carboxylic acid)

• Product Name: 1,1-dioxo-isothiazolidine-3-carboxylic acid
• CAS No: 1146957-01-8
• MF: C₄H₇NO₄S
• MW: 165.167680025101
• MDL: MFCD07369945
• CID: 1038009
• PubChem ID: 495758
• Update Time: 2025-06-13

1,1-dioxo-isothiazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Isothiazolidine-3-carboxylic acid 1,1-dioxide
• 1,1-Dioxo-isothiazolidine-3-carboxylic acid
• 4-Hydroxytetrahydro-2H-thiopyran 1,1-dioxide
• Ambcb4035565
• ANW-73915
• CTK8C5062
• SureCN2878785
• (R)-Isothiazolidine-3-carboxylic acid 1,1-dioxide
• (S)-Isothiazolidine-3-carboxylic acid 1,1-dioxide
• NSC667524
• 3-Isothiazolidinecarboxylic acid, 1,1-dioxide
• EN300-45049
• 1,1-dioxo-1lambda6,2-thiazolidine-3-carboxylic acid
• 3-Isothiazolidinecarboxylic acid 1,1-dioxide
• SB45053
• 1311255-12-5
• SCHEMBL1613612
• 1,1-dioxo-isothiazolidine-3-carboxylic acid, AldrichCPR
• 1,1-Dioxoisothiazolidine-3-Carboxylic Acid
• AKOS006222470
• DS-1792
• Isothiazolidine-3-carboxylicacid1,1-dioxide
• C4H7NO4S
• CS-W023143
• SB45049
• CKMPIUWDWKULKJ-UHFFFAOYSA-N
• 1146957-01-8
• 1 pound not1-Dioxo-isothiazolidine-3-carboxylic acid
• 1,1-dioxo-1lambda6-isothiazolidine-3-carboxylic acid
• DB-060629
• 1,1-dioxo-1,2-thiazolidine-3-carboxylic acid
• SY064261
• 1,1-DIOXO-1??,2-THIAZOLIDINE-3-CARBOXYLIC ACID
• PB30895
• A13254
• MFCD07369945
• 1,1-dioxo-isothiazolidine-3-carboxylic acid

• MDL： MFCD07369945
• Inchi： 1S/C4H7NO4S/c6-4(7)3-1-2-10(8,9)5-3/h3,5H,1-2H2,(H,6,7)
• InChI Key： CKMPIUWDWKULKJ-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)O)N1)(=O)=O

Computed Properties

• Exact Mass: 165.00957888g/mol
• Monoisotopic Mass: 165.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

1,1-dioxo-isothiazolidine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,1-dioxo-isothiazolidine-3-carboxylic acid

Comprehensive Overview of 1,1-dioxo-isothiazolidine-3-carboxylic acid (CAS No. 1146957-01-8): Properties, Applications, and Industry Relevance

1,1-dioxo-isothiazolidine-3-carboxylic acid (CAS No. 1146957-01-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfone-containing heterocycle belongs to the isothiazolidine family, characterized by a five-membered ring with sulfur and nitrogen atoms. The presence of both carboxylic acid and sulfone functional groups makes it a versatile building block for drug discovery, particularly in developing enzyme inhibitors and bioactive molecules.

Recent studies highlight its potential as a pharmacophore in designing anti-inflammatory agents and antimicrobial compounds, aligning with growing interest in novel antibiotic scaffolds amid rising antimicrobial resistance (AMR). The compound's hydrogen-bonding capacity and polar surface area (PSA) make it valuable for optimizing drug solubility—a critical factor addressed in Lipinski's Rule of Five discussions. Researchers also explore its derivatives for crop protection chemicals, responding to the agricultural sector's demand for eco-friendly pesticides.

The synthesis of 1,1-dioxo-isothiazolidine-3-carboxylic acid typically involves cyclization reactions of cysteine derivatives or oxidation of corresponding thiazolidine precursors. Analytical characterization via NMR spectroscopy (particularly ¹H and ¹³C) and mass spectrometry confirms its high purity, a frequent query among quality control specialists. Its crystalline form exhibits stability under standard storage conditions (room temperature, dry environment), though thermal analysis (DSC/TGA) is recommended for process optimization.

In medicinal chemistry, this compound serves as a precursor for peptidomimetics—a trending topic in drug design forums. Its rigid heterocyclic core helps constrain peptide conformations, improving target selectivity while reducing metabolic degradation. Patent literature reveals applications in protease inhibitor development, particularly for viral targets, coinciding with post-pandemic focus on broad-spectrum antivirals. Computational studies (molecular docking) suggest favorable interactions with protein binding sites, making it a candidate for fragment-based drug discovery (FBDD).

Environmental and regulatory aspects of 1146957-01-8 follow REACH compliance standards, with biodegradation studies indicating moderate persistence. The compound's ecotoxicity profile remains under evaluation, reflecting industry emphasis on green chemistry principles. Handling requires standard laboratory precautions (gloves, goggles), though it doesn't appear on restricted substances lists (RSL) for major markets—a common concern among formulation chemists.

Market analysts note rising demand for high-purity 1,1-dioxo-isothiazolidine-3-carboxylic acid (>98%), driven by contract research organizations (CROs) and generic drug developers. Suppliers increasingly provide custom synthesis services and GMP-grade batches, addressing needs for scale-up processes. The compound's cost-effectiveness compared to similar chiral auxiliaries enhances its appeal for industrial applications.

Emerging research explores its utility in bioconjugation chemistry—particularly for antibody-drug conjugates (ADCs), a hot topic in oncology therapeutics. The sulfone moiety enables stable linkages with payload molecules, while the carboxyl group permits site-specific modifications. Such applications align with the precision medicine trend and searches for targeted delivery systems in PubMed and Google Scholar databases.

For analytical chemists, method development tips include using reverse-phase HPLC (C18 columns) with UV detection at 210-220 nm, while ion-pair reagents may improve peak symmetry. Stability studies suggest compatibility with common lyophilization procedures—a frequent inquiry in formulation development circles. The compound's pKa values (approximately 2.1 for the carboxyl group) influence its chromatographic behavior and salt formation potential.

Future directions may involve continuous flow synthesis optimization—part of the broader process intensification movement—and exploration of its metal-chelating properties for catalysis applications. As structure-activity relationship (SAR) studies expand, this compound continues to demonstrate how small heterocycles can address complex challenges in life sciences and material innovation.